N-{3-[2-(4-cyclohexylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E)-1-[3-[2-(4-cyclohexylphenoxy)ethoxy]phenyl]-N-(1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C23H26N4O2/c1-2-6-20(7-3-1)21-9-11-22(12-10-21)28-13-14-29-23-8-4-5-19(15-23)16-26-27-17-24-25-18-27/h4-5,8-12,15-18,20H,1-3,6-7,13-14H2/b26-16+
• InChI Key: XWGLXHWGQPJYSQ-WGOQTCKBSA-N
• Canonical SMILES: C1CCC(CC1)C2=CC=C(C=C2)OCCOC3=CC=CC(=C3)C=NN4C=NN=C4
• Isomeric SMILES: C1CCC(CC1)C2=CC=C(C=C2)OCCOC3=CC=CC(=C3)/C=N/N4C=NN=C4
• Molecular Formula: C23H26N4O2
• Molecular Weight: 390.5 g/mol

Description

N-{3-[2-(4-cyclohexylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine is a chemical compound that has gained interest in the scientific community due to its potential as a therapeutic agent. This compound is also known as CBX-12 and has been studied for its biochemical and physiological effects, as well as its mechanism of action.

Mechanism of Action

The mechanism of action of CBX-12 is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes in the body. Specifically, CBX-12 has been found to inhibit the activity of the enzyme 5-lipoxygenase, which is involved in the production of inflammatory mediators in the body.
Biochemical and Physiological Effects:
CBX-12 has been found to have a number of biochemical and physiological effects in the body. It has been shown to inhibit the production of inflammatory mediators, which may make it useful as an anti-inflammatory agent. Additionally, CBX-12 has been found to inhibit the growth of cancer cells in vitro, suggesting that it may have potential as an anti-cancer agent.

Advantages and Limitations for Lab Experiments

One advantage of CBX-12 for lab experiments is that it has been shown to be relatively stable under a variety of conditions. Additionally, it has been found to be relatively easy to synthesize, making it a convenient compound for use in lab experiments. However, one limitation of CBX-12 is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments involving this compound.

Future Directions

There are a number of future directions for research involving CBX-12. One potential area of research is the development of CBX-12 as a therapeutic agent for the treatment of cancer. Additionally, further research is needed to better understand the mechanism of action of CBX-12, as well as its potential as an anti-inflammatory agent and treatment for neurological disorders. Finally, research is needed to determine the safety and efficacy of CBX-12 in humans, as well as to explore potential drug interactions and side effects.

Synthesis Methods

The synthesis of CBX-12 involves a multistep process that includes the reaction of 4-cyclohexylphenol with 2-chloroethyl ether, followed by the reaction of the resulting product with 3-(benzyloxy)benzaldehyde. The product of this reaction is then reacted with 4-amino-1,2,4-triazole, resulting in the formation of CBX-12.

Scientific Research Applications

CBX-12 has been studied for its potential as a therapeutic agent in various scientific research applications. It has been shown to have potential as an anti-cancer agent, as it has been found to inhibit the growth of cancer cells in vitro. Additionally, CBX-12 has been studied for its potential as an anti-inflammatory agent, as well as its potential as a treatment for neurological disorders.